Cas no 26226-58-4 (2-Propanone,1-hydroxy-1-phenyl-, oxime)
26226-58-4 structure
Product Name:2-Propanone,1-hydroxy-1-phenyl-, oxime
CAS No:26226-58-4
MF:C9H11NO2
MW:165.189142465591
CID:270012
PubChem ID:9561404
Update Time:2025-04-19
2-Propanone,1-hydroxy-1-phenyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-hydroxy-1-phenyl-, oxime
- (2E)-2-hydroxyimino-1-phenylpropan-1-ol
- (+-)-1-hydroxy-1-phenyl-acetone oxime
- (+-)-1-Hydroxy-1-phenyl-aceton-oxim
- (+-)-1-Hydroxy-2-oxo-1-phenylpropan
- (2-Oximino-1-hydroxy-propyl)-benzol
- 1-Hydroxy-1-phenyl-2-propanone oxime
- 1-hydroxy-1-phenyl-acetone oxime
- 1-Hydroxy-1-phenyl-aceton-oxim
- NSC50537
- 26226-58-4
- SCHEMBL2639294
- DTXSID80430083
- NSC-50537
-
- Inchi: 1S/C9H11NO2/c1-7(10-12)9(11)8-5-3-2-4-6-8/h2-6,9,11-12H,1H3/b10-7+
- InChI Key: PVOKKAQKAPMJGP-JXMROGBWSA-N
- SMILES: OC(/C(/C)=N/O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.8Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 335.8°Cat760mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.538
- PSA: 52.82
- LogP: 1.57010
2-Propanone,1-hydroxy-1-phenyl-, oxime Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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